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Compound of Interest

Compound Name: Thioacetaldehyde

Cat. No.: B13765720

Essential Safety and Handling Guide for
Thioacetaldehyde

Disclaimer: No specific Safety Data Sheet (SDS) for Thioacetaldehyde was located. This
guide is based on the chemical properties of analogous compounds, primarily Acetaldehyde
and other organosulfur compounds. Researchers should handle Thioacetaldehyde with
extreme caution and assume it is hazardous.

Thioacetaldehyde is a sulfur-containing organic compound. Due to the lack of specific
toxicological data, it must be treated as a substance with potential for significant health and
safety risks. This guide provides essential, immediate safety and logistical information for
researchers, scientists, and drug development professionals.

I. Hazard Identification and Quantitative Data

Given the absence of a specific SDS for Thioacetaldehyde, the following table summarizes its
known physical properties and inferred hazards based on its analogue, Acetaldehyde.
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Property Data
Chemical Formula C2H4S[1][2][3]
Molecular Weight 60.118 g/mol [1][2][3]
CAS Number 6851-93-0[1][2][3]
Assumed to be a liquid with a strong,
Appearance
unpleasant odor.
Highly Flammable: Assumed to be an extremely
flammable liquid and vapor.[4] Health Hazards:
Inferred Primary Hazards Suspected carcinogen and mutagen.[4] May
cause serious eye irritation and respiratory
irritation.[4] Harmful if swallowed or inhaled.
No established occupational exposure limits. It
Inferred Exposure Limits is recommended to handle it in a way that

minimizes any potential for exposure.

Il. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when handling Thioacetaldehyde to ensure

maximum protection.
e Hand Protection:
o Inner Gloves: Nitrile gloves as a base layer.

o Outer Gloves: Chemical-resistant gloves such as butyl rubber or Viton. Ensure to check

the manufacturer's glove compatibility chart.
e Eye and Face Protection:
o Chemical splash goggles that meet ANSI Z87.1 standards are required.
o Afull-face shield should be worn over the goggles to protect against splashes.

» Respiratory Protection:
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o All work must be conducted in a certified chemical fume hood.

o For situations with a potential for exposure outside of a fume hood, such as a large spill, a
full-face respirator with organic vapor cartridges or a self-contained breathing apparatus
(SCBA) is necessary.

e Body Protection:
o A flame-retardant lab coat is the minimum requirement.

o For procedures with a higher risk of splashing, a chemical-resistant apron or a full-body
chemical-resistant suit should be worn.[4]

e Foot Protection:
o Closed-toe, chemical-resistant shoes are mandatory in the laboratory.

lll. Operational and Disposal Plans

A strict, step-by-step protocol is essential for the safe handling and disposal of
Thioacetaldehyde.

A. Receiving and Storage:

« Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks in a
well-ventilated area.

» Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames.[5][6]

e Incompatible Materials: Keep segregated from oxidizing agents, acids, and bases.[5][7]

o Container: Ensure the container is tightly sealed and clearly labeled with the chemical name
and hazard warnings.[5][7]

B. Handling and Experimental Use:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.sigmaaldrich.com/JP/en/sds/sial/402788?userType=undefined
https://www.benchchem.com/product/b13765720?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13701~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:20:44~~Acetaldehyde%20diethyl%20acetal~~
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25115.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13701~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:20:44~~Acetaldehyde%20diethyl%20acetal~~
https://www.fishersci.com/store/msds?partNumber=AAA1370122&productDescription=ACTALDEHYDE+DIETHL+ACTAL+100G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13701~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2014:20:44~~Acetaldehyde%20diethyl%20acetal~~
https://www.fishersci.com/store/msds?partNumber=AAA1370122&productDescription=ACTALDEHYDE+DIETHL+ACTAL+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13765720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Fume Hood: All handling of Thioacetaldehyde must be performed inside a certified
chemical fume hood to minimize inhalation exposure.

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge, which can be an ignition source.[5][7]

o Spill Preparedness: Have a chemical spill kit readily available. The kit should contain
absorbent materials, neutralizing agents (if applicable), and appropriate PPE.

» Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the
laboratory.

C. Disposal Plan:
o Waste Classification: Thioacetaldehyde waste is classified as hazardous waste.

o Waste Collection: Collect all Thioacetaldehyde waste, including contaminated materials, in
a designated, labeled, and sealed container.

» Disposal Vendor: Dispose of the hazardous waste through a licensed environmental disposal
company, following all local, state, and federal regulations.[5]

IV. Emergency Procedures: Spill Response
Workflow

In the event of a Thioacetaldehyde spill, follow this workflow diligently.
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Caption: Workflow for responding to a Thioacetaldehyde spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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